1-(4-Bicyclo[2.2.1]hept-2-yl-piperazin-1-yl)-2-phenoxy-ethanone

• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 1-[4-(3-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C19H26N2O2/c22-19(14-23-17-4-2-1-3-5-17)21-10-8-20(9-11-21)18-13-15-6-7-16(18)12-15/h1-5,15-16,18H,6-14H2
• InChI Key: LPOBNCVBSGLGFD-UHFFFAOYSA-N
• SMILES: C1CC2CC1CC2N3CCN(CC3)C(=O)COC4=CC=CC=C4

Description

1-(4-Bicyclo[2.2.1]hept-2-yl-piperazin-1-yl)-2-phenoxy-ethanone is a chemical compound that has been extensively studied for its potential use in scientific research. The compound is also known as BRL-15572 and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of BRL-15572 involves its binding to dopamine receptors. The compound has been shown to selectively bind to D3 dopamine receptors, which are primarily located in the mesolimbic and mesocortical pathways of the brain. This binding results in the modulation of dopamine signaling, which is involved in various physiological and behavioral processes.
Biochemical and Physiological Effects:
BRL-15572 has been shown to have various biochemical and physiological effects. In animal studies, the compound has been shown to increase dopamine release in the prefrontal cortex and nucleus accumbens. This results in an increase in locomotor activity and an improvement in cognitive performance. BRL-15572 has also been shown to reduce the reinforcing effects of drugs of abuse such as cocaine and amphetamine.

Advantages and Limitations for Lab Experiments

One of the advantages of using BRL-15572 in lab experiments is its selectivity for D3 dopamine receptors. This allows for more targeted studies of the role of these receptors in various physiological and behavioral processes. However, one limitation of using BRL-15572 is its relatively low potency compared to other dopamine receptor ligands. This can make it difficult to achieve significant effects at lower doses.

Future Directions

There are several future directions for the study of BRL-15572. One potential application is in the treatment of substance use disorders, where the compound has shown promising results in reducing the reinforcing effects of drugs of abuse. Another potential application is in the treatment of cognitive deficits associated with various neurological disorders. Further studies are needed to fully understand the potential of BRL-15572 in these and other areas of research.

Synthesis Methods

The synthesis of BRL-15572 involves the reaction of 1-(2-phenoxyethyl)piperazine with bicyclo[2.2.1]hept-2-ene-7-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as EDCI or DCC and a base such as DIPEA or TEA. The resulting product is then purified using column chromatography to obtain pure BRL-15572.

Scientific Research Applications

BRL-15572 has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of neuroscience, where the compound has been shown to modulate the activity of dopamine receptors. This makes it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia.